Cas no 321431-56-5 (4,5,6-trimethyl-3-(4-methylbenzenesulfonyl)-1,2-dihydropyridin-2-one)

4,5,6-Trimethyl-3-(4-methylbenzenesulfonyl)-1,2-dihydropyridin-2-one is a substituted dihydropyridinone derivative featuring a sulfonyl functional group. This compound is of interest in synthetic and medicinal chemistry due to its structural framework, which may serve as a versatile intermediate for further modifications. The presence of the 4-methylbenzenesulfonyl moiety enhances its potential as a precursor in the development of biologically active molecules or as a building block for heterocyclic synthesis. Its trimethyl-substituted pyridinone core offers steric and electronic properties that can influence reactivity and selectivity in chemical transformations. The compound’s stability and defined molecular architecture make it suitable for research applications requiring precise structural control.

4,5,6-trimethyl-3-(4-methylbenzenesulfonyl)-1,2-dihydropyridin-2-one structure

321431-56-5 structure

Product Name:4,5,6-trimethyl-3-(4-methylbenzenesulfonyl)-1,2-dihydropyridin-2-one

CAS No:321431-56-5

MF:C₁₅H₁₇NO₃S

MW:291.365382909775

MDL:MFCD01316773

CID:5175488

Update Time:2026-03-04

4,5,6-trimethyl-3-(4-methylbenzenesulfonyl)-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

- 4,5,6-trimethyl-3-(4-methylbenzenesulfonyl)-1,2-dihydropyridin-2-one
- MDL： MFCD01316773
- Inchi： 1S/C15H17NO3S/c1-9-5-7-13(8-6-9)20(18,19)14-11(3)10(2)12(4)16-15(14)17/h5-8H,1-4H3,(H,16,17)
- InChI Key： MNUKAFKVJABUKN-UHFFFAOYSA-N
- SMILES： C1(=O)NC(C)=C(C)C(C)=C1S(C1=CC=C(C)C=C1)(=O)=O

4,5,6-trimethyl-3-(4-methylbenzenesulfonyl)-1,2-dihydropyridin-2-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB296719-100 mg	4,5,6-Trimethyl-3-[(4-methylphenyl)sulfonyl]-2(1H)-pyridinone; .	321431-56-5		100 mg	€221.50	2023-07-20
Ambeed	A895820-1g	4,5,6-Trimethyl-3-(4-methylbenzenesulfonyl)-1,2-dihydropyridin-2-one	321431-56-5	90%	1g	$348.0	2024-04-20
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00866402-1g	4,5,6-Trimethyl-3-(4-methylbenzenesulfonyl)-1,2-dihydropyridin-2-one	321431-56-5	90%	1g	￥2394.0	2023-03-11
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1663678-1mg	4,5,6-Trimethyl-3-tosylpyridin-2(1H)-one	321431-56-5	98%	1mg	￥499.00	2024-08-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1663678-2mg	4,5,6-Trimethyl-3-tosylpyridin-2(1H)-one	321431-56-5	98%	2mg	￥495.00	2024-08-02
abcr	AB296719-100mg	4,5,6-Trimethyl-3-[(4-methylphenyl)sulfonyl]-2(1H)-pyridinone; .	321431-56-5		100mg	€283.50	2025-02-19

4,5,6-trimethyl-3-(4-methylbenzenesulfonyl)-1,2-dihydropyridin-2-one Related Literature

1. An approach to 7-aza-1-phosphanorbornane complexes: strain promoted rearrangement of 1-iminylphosphirane complexes and cycloaddition with olefins†

Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
2. An investigation of surface properties, local elastic modulus and interaction with simulated pulmonary surfactant of surface modified inhalable voriconazole dry powders using atomic force microscopy

Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
3. An anti-ultrasonic-stripping effect in confined micro/nanoscale cavities and its applications for efficient multiscale metallic patterning†

Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
4. Aluminium alkyl and aryloxide complexes of pyrazine and bipyridines: synthesis and structure†

Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
5. An Aptamer Bio-barCode (ABC) assay using SPR, RNase H, and probes with RNA and gold-nanorods for anti-cancer drug screening

Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on 4,5,6-trimethyl-3-(4-methylbenzenesulfonyl)-1,2-dihydropyridin-2-one

Introduction to CAS No 321431-56-5: 4,5,6-trimethyl-3-(4-methylbenzenesulfonyl)-1,2-dihydropyridin-2-one

The compound CAS No 321431-56-5, also known as 4,5,6-trimethyl-3-(4-methylbenzenesulfonyl)-1,2-dihydropyridin-2-one, is a highly specialized organic molecule with significant applications in the field of organic synthesis and materials science. This compound has garnered attention due to its unique structural properties and potential for use in advanced chemical systems. Recent studies have highlighted its role in the development of novel materials and its ability to serve as a versatile building block in synthetic chemistry.

4,5,6-trimethyl-3-(4-methylbenzenesulfonyl)-1,2-dihydropyridin-2-one is characterized by its complex structure, which includes a dihydropyridine ring system substituted with methyl groups and a sulfonyl group. The presence of these substituents imparts unique electronic and steric properties to the molecule. Researchers have demonstrated that these properties make it an ideal candidate for applications in drug delivery systems and as a precursor for more complex organic molecules.

Recent advancements in synthetic methodology have enabled the efficient synthesis of CAS No 321431-56-5. Studies published in leading chemistry journals have detailed novel approaches to its preparation, leveraging modern catalytic techniques and green chemistry principles. These methods not only enhance the yield but also reduce the environmental impact of its production.

The structural versatility of 4,5,6-trimethyl-3-(4-methylbenzenesulfonyl)-1,2-dihydropyridin-2-one has led to its exploration in various fields. For instance, it has been investigated as a potential component in advanced polymer systems due to its ability to form stable cross-links. Additionally, its role as an intermediate in the synthesis of bioactive compounds has been explored extensively.

In terms of applications, CAS No 321431-56-5 has shown promise in the development of functional materials. Its ability to act as a versatile linker or scaffold makes it valuable in the construction of complex molecular architectures. Recent research has focused on its potential use in creating stimuli-responsive materials that can adapt to environmental changes.

The sulfonyl group present in 4,5,6-trimethyl-3-(4-methylbenzenesulfonyl)-1,2-dihydropyridin-2-one contributes significantly to its reactivity and stability. This group facilitates various chemical transformations while maintaining the integrity of the dihydropyridine core. Its presence also enhances the molecule's compatibility with other functional groups during synthetic processes.

Moreover, the methyl substituents on the dihydropyridine ring provide steric bulk that can influence both physical and chemical properties. This steric effect is crucial in determining the molecule's behavior during reactions and interactions with other substances.

In conclusion, CAS No 321431-56-5, or 4,5,6-trimethyl-3-(4-methylbenzenesulfonyl)-1,2-dihydropyridin-2-one, stands out as a critical compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop innovative solutions in organic synthesis and materials science.